Cas no 1956328-15-6 (Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate)

Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate is a protected amine derivative featuring an azetidine moiety, commonly utilized in organic synthesis and pharmaceutical research. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions, making it valuable for peptide and heterocycle synthesis. Its azetidine ring confers conformational rigidity, enhancing binding affinity in medicinal chemistry applications. The compound’s well-defined reactivity and compatibility with diverse reaction conditions make it a versatile intermediate for constructing complex molecular architectures. Suitable for use in drug discovery, it offers efficient handling and storage due to its solid form and moderate stability under ambient conditions.

Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate structure

1956328-15-6 structure

Product Name:Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate

CAS No:1956328-15-6

MF:C₁₀H₂₀N₂O₂

MW:200.278002738953

CID:4917966

Update Time:2025-10-19

Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

- tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate
- Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate
- Inchi： 1S/C10H20N2O2/c1-10(2,3)14-9(13)11-5-8-12-6-4-7-12/h4-8H2,1-3H3,(H,11,13)
- InChI Key： HVKBVLCSBOPKFH-UHFFFAOYSA-N
- SMILES： O(C(NCCN1CCC1)=O)C(C)(C)C

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 5
Complexity: 195
XLogP3: 1.1
Topological Polar Surface Area: 41.6

Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A449041136-1g	tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate	1956328-15-6	97%	1g	$802.44	2023-09-02
Alichem	A449041136-5g	tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate	1956328-15-6	97%	5g	$2231.00	2023-09-02
Chemenu	CM285788-1g	tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate	1956328-15-6	95+%	1g	$660	2021-06-09
Chemenu	CM285788-5g	tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate	1956328-15-6	95+%	5g	$1981	2021-06-09
Chemenu	CM285788-1g	tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate	1956328-15-6	95%+	1g	$701	2023-03-07

Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Establishing empirical design rules of nucleic acid templates for the synthesis of silver nanoclusters with tunable photoluminescence and functionalities towards targeted bioimaging applications†

Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
3. Excited state potential energy surfaces and their interactions in FeIVO active sites

Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
4. Fe3O4/FeS2 heterostructures enable efficient oxygen evolution reaction†

Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

Additional information on Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate

Research Brief on Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate (CAS: 1956328-15-6) in Chemical Biology and Pharmaceutical Applications

Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate (CAS: 1956328-15-6) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its azetidine and carbamate functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development. Recent studies have highlighted its potential in modulating biological targets, including GPCRs and enzymes, due to its unique structural features.

The compound's molecular framework, featuring an azetidine ring, is of particular interest due to its conformational rigidity and ability to enhance pharmacokinetic properties. Researchers have explored its utility in the design of novel therapeutics, such as kinase inhibitors and protease modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for small-molecule inhibitors targeting inflammatory pathways, showcasing its relevance in immunology and oncology.

In addition to its role in drug discovery, Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate has been investigated for its applications in chemical biology. Its stability under physiological conditions makes it a valuable tool for probing protein-ligand interactions and cellular signaling mechanisms. Recent advancements in synthetic methodologies have further expanded its accessibility, enabling more efficient large-scale production and derivatization.

Despite its promise, challenges remain in optimizing the compound's selectivity and bioavailability. Ongoing research aims to address these limitations through structural modifications and formulation strategies. Collaborative efforts between academia and industry are expected to drive innovation in this area, paving the way for new therapeutic candidates.

In conclusion, Tert-Butyl (2-(azetidin-1-yl)ethyl)carbamate (CAS: 1956328-15-6) represents a critical intermediate in modern pharmaceutical research. Its multifaceted applications underscore the importance of continued exploration and development in this field. Future studies will likely focus on expanding its utility in targeted therapies and precision medicine, further solidifying its role in advancing human health.